molecular formula C11H15N3 B7868005 2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-benzonitrile

2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-benzonitrile

Cat. No.: B7868005
M. Wt: 189.26 g/mol
InChI Key: NUXYUVWEIRZSCL-UHFFFAOYSA-N
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Description

2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-benzonitrile is an organic compound that features a benzonitrile core with an aminoethyl and methylamino substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-benzonitrile typically involves the reaction of benzonitrile with appropriate amine derivatives under controlled conditions. One common method includes the reaction of benzonitrile with 2-aminoethylamine and formaldehyde in the presence of a catalyst. The reaction is carried out under reflux conditions to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to optimize yield and purity. The use of high-pressure reactors and advanced purification techniques such as crystallization and chromatography ensures the production of high-quality this compound.

Chemical Reactions Analysis

Types of Reactions

2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-benzonitrile undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using agents like hydrogen peroxide or potassium permanganate.

    Reduction: Reduction reactions can be performed using reducing agents such

Properties

IUPAC Name

2-[[2-aminoethyl(methyl)amino]methyl]benzonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H15N3/c1-14(7-6-12)9-11-5-3-2-4-10(11)8-13/h2-5H,6-7,9,12H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NUXYUVWEIRZSCL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CCN)CC1=CC=CC=C1C#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H15N3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

189.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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